3-formyl-1H-indole-1-ylmethanol
Cat. No. B8282824
M. Wt: 175.18 g/mol
InChI Key: SHIUHHYVVBINJU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07541374B2
Procedure details
3.08 g of 3-formyl-1H-indole-1-ylmethanol was dissolved to 60 ml of dichloromethane. 2.5 ml of thionyl chloride was added to the solution, followed by stirring at room temperature for 3 hours. The reaction mixture was concentrated under reduced pressure to obtain 3.02 g of 1-(chloromethyl)-3-formyl-1H-indole.
Identifiers
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REACTION_CXSMILES
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[CH:1]([C:3]1[C:11]2[C:6](=[CH:7][CH:8]=[CH:9][CH:10]=2)[N:5]([CH2:12]O)[CH:4]=1)=[O:2].S(Cl)([Cl:16])=O>ClCCl>[Cl:16][CH2:12][N:5]1[C:6]2[C:11](=[CH:10][CH:9]=[CH:8][CH:7]=2)[C:3]([CH:1]=[O:2])=[CH:4]1
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Inputs
Step One
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Name
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|
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Quantity
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3.08 g
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Type
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reactant
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Smiles
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C(=O)C1=CN(C2=CC=CC=C12)CO
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Name
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|
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Quantity
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60 mL
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Type
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solvent
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Smiles
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ClCCl
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Step Two
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Name
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Quantity
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2.5 mL
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Type
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reactant
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Smiles
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S(=O)(Cl)Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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by stirring at room temperature for 3 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The reaction mixture was concentrated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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|
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Type
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product
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Smiles
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ClCN1C=C(C2=CC=CC=C12)C=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.02 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
